Cas no 889129-52-6 (Phenol, 5-nitro-2-(4H-1,2,4-triazol-4-yl)-)

• Product Name: Phenol, 5-nitro-2-(4H-1,2,4-triazol-4-yl)-
• CAS No: 889129-52-6
• MF: C₈H₆N₄O₃
• MW: 206.158240795135
• CID: 1934907
• PubChem ID: 54845278
• Update Time: 2025-04-21

Phenol, 5-nitro-2-(4H-1,2,4-triazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-nitro-2-(4H-1,2,4-triazol-4-yl)-
• 889129-52-6
• 5-nitro-2-(4H-1,2,4-triazol-4-yl)phenol
• AKOS005348588
• 4-(2-hydroxy-4-nitrophenyl)-1,2,4-triazole
• DTXSID301279039

• Inchi： 1S/C8H6N4O3/c13-8-3-6(12(14)15)1-2-7(8)11-4-9-10-5-11/h1-5,13H
• InChI Key： WXRIVVWFEYIVGB-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1N1C=NN=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 206.04399007Da
• Monoisotopic Mass: 206.04399007Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 96.8Ų